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Compound of Interest

Compound Name: Pyrazine-2-sulfonyl chloride

Cat. No.: B066287 Get Quote

For Immediate Release

This technical guide provides an in-depth overview of the chemical properties, structure, and

key applications of pyrazine-2-sulfonyl chloride, a versatile reagent in synthetic organic

chemistry. This document is intended for researchers, scientists, and professionals in the field

of drug development and materials science.

Chemical Properties and Structure
Pyrazine-2-sulfonyl chloride is a heterocyclic sulfonyl chloride that serves as a crucial

building block in the synthesis of a variety of compounds, particularly those with pharmaceutical

and biological significance.[1] Its reactivity stems from the electron-deficient nature of the

pyrazine ring and the highly electrophilic sulfur atom of the sulfonyl chloride group.[1]

Structure:

The molecular structure consists of a pyrazine ring substituted at the 2-position with a sulfonyl

chloride functional group.

2D and 3D Representations: (A 2D chemical structure diagram and a 3D ball-and-stick

model of pyrazine-2-sulfonyl chloride should be inserted here. As a text-based AI, I cannot

generate images directly. These would typically be sourced from chemical drawing software

or databases.)
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Table 1: Chemical Identifiers

Identifier Value

CAS Number 184170-48-7[1]

Molecular Formula C₄H₃ClN₂O₂S[1]

Molecular Weight 178.6 g/mol [1]

InChI
InChI=1S/C4H3ClN2O2S/c5-10(8,9)4-3-6-1-2-7-

4/h1-3H[1]

InChI Key SGAABUUQIBNGFR-UHFFFAOYSA-N[1]

SMILES C1=CN=C(C=N1)S(=O)(=O)Cl[1]

Table 2: Physical and Chemical Properties

Property Value

Appearance Colorless to pale yellow liquid or solid[1]

Solubility
Soluble in organic solvents such as

dichloromethane and chloroform[1]

Stability
Moisture sensitive; should be stored under

anhydrous conditions to prevent hydrolysis[1]

Calculated Boiling Point 297.5 ± 20.0 °C at 760 mmHg

Calculated Density 1.6 ± 0.1 g/cm³

Calculated Flash Point 133.7 ± 21.8 °C

Note: Experimental values for melting point, boiling point, and density are not consistently

reported in the literature. The values provided for boiling point, density, and flash point are

calculated predictions and should be used as estimates.

Experimental Protocols
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Synthesis of Pyrazine-2-sulfonyl Chloride
A common method for the synthesis of pyrazine-2-sulfonyl chloride is the oxidative

chlorination of pyrazine-2-thiol.[1] This method is often favored for its relatively mild conditions.

Experimental Workflow: Synthesis of Pyrazine-2-sulfonyl Chloride
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Caption: Workflow for the synthesis of pyrazine-2-sulfonyl chloride.

Detailed Protocol:

Dissolution: Dissolve pyrazine-2-thiol in a suitable aqueous medium within a reaction vessel

equipped with a stirrer and cooling capabilities.

Reaction: Cool the solution and slowly add an oxidizing agent, such as sodium hypochlorite

or sodium chlorite, while maintaining a low temperature to control the exothermic reaction.

Monitoring: Monitor the reaction progress using an appropriate analytical technique (e.g.,

TLC or LC-MS).

Work-up: Upon completion, quench the reaction and extract the product into an organic

solvent like dichloromethane or ethyl acetate.

Purification: Wash the organic layer with brine, dry it over an anhydrous salt (e.g., sodium

sulfate or magnesium sulfate), and concentrate the solvent under reduced pressure to yield
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the crude product. Further purification can be achieved by recrystallization or column

chromatography.

Reactivity: Amination to Form Sulfonamides
Pyrazine-2-sulfonyl chloride readily reacts with primary and secondary amines to form the

corresponding sulfonamides, which are important intermediates in the synthesis of various

biologically active molecules.[1]

Reaction Scheme: Amination of Pyrazine-2-sulfonyl Chloride
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Caption: General scheme for the amination of pyrazine-2-sulfonyl chloride.

Detailed Protocol:

Dissolution: Dissolve pyrazine-2-sulfonyl chloride in an anhydrous aprotic solvent, such as

dichloromethane or tetrahydrofuran, under an inert atmosphere.

Addition of Amine: Add the desired primary or secondary amine to the solution, followed by a

suitable base (e.g., triethylamine or pyridine) to neutralize the hydrochloric acid byproduct.
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Reaction: Stir the reaction mixture at room temperature or a slightly elevated temperature

until the starting material is consumed, as monitored by TLC or LC-MS.

Work-up: Quench the reaction with water and separate the organic layer.

Purification: Wash the organic layer with an aqueous acid solution, followed by brine. Dry the

organic layer over an anhydrous salt and concentrate it under reduced pressure. The

resulting crude sulfonamide can be purified by recrystallization or column chromatography.

Applications
Pyrazine-2-sulfonyl chloride is a valuable intermediate in several areas of chemical

synthesis:

Medicinal Chemistry: It is used in the synthesis of various heterocyclic compounds with

potential biological activities.[1] Derivatives of pyrazine-2-sulfonyl chloride have been

investigated for their potential as enzyme inhibitors and for their antimicrobial properties.[1]

Materials Science: The reactive nature of the sulfonyl chloride group allows for its

incorporation into polymers and other materials to modify their properties.

Organic Synthesis: It serves as a versatile building block for the construction of complex

molecular architectures, including various fused heterocyclic systems.[1]

Safety Information
Pyrazine-2-sulfonyl chloride is a reactive chemical and should be handled with appropriate

safety precautions. It is sensitive to moisture and can release hydrochloric acid upon

hydrolysis.[1] Standard personal protective equipment, including gloves, safety glasses, and a

lab coat, should be worn when handling this compound. All manipulations should be performed

in a well-ventilated fume hood.

This technical guide provides a summary of the key properties and procedures related to

pyrazine-2-sulfonyl chloride. For more detailed information, researchers are encouraged to

consult the primary literature.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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